Cas no 62737-92-2 (2H-Thiopyran, 2-(3-butenyl)tetrahydro-)

2H-Thiopyran, 2-(3-butenyl)tetrahydro- structure
62737-92-2 structure
Product Name:2H-Thiopyran, 2-(3-butenyl)tetrahydro-
CAS No:62737-92-2
MF:C9H16S
MW:156.288341522217
CID:433571
PubChem ID:12350945
Update Time:2025-04-19

2H-Thiopyran, 2-(3-butenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran, 2-(3-butenyl)tetrahydro-
    • 2-but-3-enylthiane
    • 62737-92-2
    • 2-(But-3-en-1-yl)thiane
    • 2-(But-3-en-1-yl)tetrahydro-2H-thiopyran
    • DTXSID80493279
    • Inchi: 1S/C9H16S/c1-2-3-6-9-7-4-5-8-10-9/h2,9H,1,3-8H2
    • InChI Key: HINLBPJPHGHQMX-UHFFFAOYSA-N
    • SMILES: S1CCCCC1CCC=C

Computed Properties

  • Exact Mass: 156.09738
  • Monoisotopic Mass: 156.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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